2-Isocyanato-1-benzothiophene
Overview
Description
Synthesis Analysis
The synthesis of benzothiophene motifs, which include “2-Isocyanato-1-benzothiophene”, can be achieved under electrochemical conditions by the reaction of sulfonhydrazides with internal alkynes . This process involves the formation of a quaternary spirocyclization intermediate by the selective ipso-addition instead of an ortho-attack, leading to the products via the S-migration process .
Molecular Structure Analysis
The molecular and electronic structure and spectroscopic properties of thiophene, benzothiophene, and dibenzothiophene molecules have been studied theoretically, using different levels of quantum-mechanical calculations based on Hartree–Fock and density functional theory (DFT) approximations .
Chemical Reactions Analysis
The reaction of aryne intermediates with alkynyl sulfides affords benzo[b]thiophenes . A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner .
Physical And Chemical Properties Analysis
The molecular and electronic structure and spectroscopic properties of thiophene, benzothiophene, and dibenzothiophene molecules have been studied theoretically . The calculated frequencies agree with experimental values within scale factors in the range of 0.94–1.0 for thiophene .
Scientific Research Applications
Chemical Synthesis
“2-Isocyanato-1-benzothiophene” is used in chemical synthesis. It is a key ingredient in the synthesis of a wide range of 3-substituted benzothiophenes . These compounds are synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner .
Pharmaceutical Sciences
Benzothiophenes, which can be synthesized using “2-Isocyanato-1-benzothiophene”, have found applications in pharmaceutical sciences . Multisubstituted benzothiophenes such as sertaconazole and raloxifene are used in a broad range of research fields .
Materials Chemistry
In the field of materials chemistry, multisubstituted benzothiophenes such as DNTT have been used . These compounds can be synthesized using "2-Isocyanato-1-benzothiophene" .
Mechanism of Action
The mechanism of action of such newly designed ligands could be the same or different from that of the parent molecules . For instance, two protons in the ortho position of the NO2 group on the benzothiophene moiety give rise to signals centered at 8.35 ppm (dd ranging from 8.34 to 8.36) and 9.043 ppm (9.040–9.045) .
Safety and Hazards
properties
IUPAC Name |
2-isocyanato-1-benzothiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5NOS/c11-6-10-9-5-7-3-1-2-4-8(7)12-9/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLFUDAIDLACCQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(S2)N=C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00576457 |
Source
|
| Record name | 2-Isocyanato-1-benzothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00576457 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Isocyanato-1-benzothiophene | |
CAS RN |
124808-79-3 |
Source
|
| Record name | 2-Isocyanato-1-benzothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00576457 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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